3-[(3-methyl-3-phenylpiperidin-1-yl)carbonyl]pyrazolo[1,5-a]pyridine

• IUPAC Name: (3-methyl-3-phenylpiperidin-1-yl)-pyrazolo[1,5-a]pyridin-3-ylmethanone
• InChI: InChI=1S/C20H21N3O/c1-20(16-8-3-2-4-9-16)11-7-12-22(15-20)19(24)17-14-21-23-13-6-5-10-18(17)23/h2-6,8-10,13-14H,7,11-12,15H2,1H3
• InChI Key: JVLRBNBHXWKPIO-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCN(C1)C(=O)C2=C3C=CC=CN3N=C2)C4=CC=CC=C4
• Molecular Formula: C20H21N3O
• Molecular Weight: 319.4 g/mol

Description

3-[(3-Methyl-3-phenylpiperidin-1-yl)carbonyl]pyrazolo[1,5-a]pyridine is a chemical compound that belongs to a class of heterocyclic compounds known for their interesting chemical and physical properties. These compounds have been studied for various applications due to their unique structural features.

Synthesis Analysis

• Microwave-assisted one-pot synthesis in water of carbonylpyrazolo[3,4-b]pyridine derivatives has been developed, utilizing condensation of related amines, formaldehyde, and β-diketones under microwave irradiation in aqueous media catalyzed by InCl3 (Polo et al., 2017).
• A method involving oxidative [3+2] cycloaddition of N-aminopyridines with α,β-unsaturated carbonyl compounds or electron-withdrawing olefins has been described, proceeding under metal-free conditions at room temperature (Ravi et al., 2017).

Molecular Structure Analysis

• Theoretical and experimental investigations have been conducted on the structure and vibrational spectra of related pyrazolopyridine compounds, with analyses using FT-IR, FT-Raman spectra, and DFT calculations (Bahgat et al., 2009).

Chemical Reactions and Properties

• Pyrazolopyridines undergo various chemical reactions, including condensation with aldehydes to form chalcone analogs and electrophilic substitution at specific positions on the ring system (Polo et al., 2017).

Physical Properties Analysis

• The solid-phase and liquid-phase behavior of related compounds have been studied, revealing details about their stability and transformation in different environments (Gubaidullin et al., 2014).

Chemical Properties Analysis

• Synthesis and analysis of functionalized pyrazolo[1,5-a]pyridines and their derivatives have been explored, with a focus on their chemical reactivity and potential applications (Halim & Ibrahim, 2022).

Future Directions

The future directions in the field of pyrazolo[1,5-a]pyrimidines research could involve the development of new synthetic routes and applications of these compounds, as well as the design of drugs bearing the pyrazolo[1,5-a]pyrimidine core.